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Compound of Interest

Compound Name:
N-(2-Aminoethyl)maleimide

hydrochloride

Cat. No.: B166438 Get Quote

An In-depth Technical Guide to N-(2-Aminoethyl)maleimide Hydrochloride

This technical guide provides a comprehensive overview of the chemical properties, reactivity,

and applications of N-(2-Aminoethyl)maleimide hydrochloride. It is intended for researchers,

scientists, and drug development professionals who utilize bioconjugation techniques in their

work.

Core Chemical and Physical Properties
N-(2-Aminoethyl)maleimide hydrochloride is a heterobifunctional crosslinker containing both

a maleimide group and a primary amine.[1] The hydrochloride salt form enhances the

compound's stability and solubility in aqueous solutions.[2] It typically appears as a white to off-

white powder or crystalline solid.[2][3][4]

Table 1: Physicochemical Properties of N-(2-Aminoethyl)maleimide Hydrochloride
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Property Value Source(s)

CAS Number 134272-64-3 [3][5][6]

Molecular Formula C₆H₈N₂O₂·HCl [1][3]

Molecular Weight 176.60 g/mol [1][3][7]

Appearance
White to off-white

powder/crystal
[2][3][4]

Melting Point 163 °C (decomposes) [3][4][8]

Purity ≥93% to >99% (HPLC) [1][2][3]

Solubility Soluble in water and Methanol [2][8]

Storage Conditions
2-8°C, under inert gas,

protected from moisture
[1][5][6]

Reactivity and Stability
N-(2-Aminoethyl)maleimide hydrochloride possesses two key reactive functional groups: a

maleimide group and a primary amine. This dual functionality allows for sequential or

orthogonal conjugation strategies.

Maleimide-Thiol Conjugation
The maleimide group is highly reactive towards sulfhydryl (thiol) groups, found in cysteine

residues of proteins and peptides.[3] This reaction, a Michael addition, proceeds efficiently at a

neutral pH range of 6.5-7.5 to form a stable covalent thioether bond.[1][9] The reaction is highly

specific for thiols within this pH range, being approximately 1,000 times faster than its reaction

with amines at pH 7.[9][10] At pH values above 7.5, the maleimide group can also react with

primary amines, such as the ε-amino group of lysine.[10]

Caption: Thiol-Maleimide Michael Addition Reaction.

Amine Reactivity
The primary amine on the ethyl chain provides a second site for conjugation. This amine can

react with various electrophilic groups, such as N-hydroxysuccinimide (NHS) esters or
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isothiocyanates, to form stable amide or thiourea bonds, respectively.[1] This allows for the

molecule to be used as a linker, first reacting the maleimide with a thiol-containing molecule,

and then using the newly introduced amine for further functionalization.

// Core Molecule AEM [label="N-(2-Aminoethyl)maleimide", shape=ellipse, fillcolor="#FBBC05",

fontcolor="#202124"];

// Functional Groups Maleimide [label="Maleimide Group", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Amine [label="Primary Amine", fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Reactive Partners Thiol [label="Thiol (R-SH)\ne.g., Cysteine", shape=box, style=dashed];

Electrophile [label="Electrophile\ne.g., NHS Ester", shape=box, style=dashed];

// Relationships AEM -> Maleimide [label=" contains", color="#5F6368"]; AEM -> Amine [label="

contains", color="#5F6368"];

Maleimide -> Thiol [label=" reacts with\n(pH 6.5-7.5)"]; Amine -> Electrophile [label=" reacts

with"]; }

Caption: General workflow for protein labeling with a maleimide reagent.

Synthesis
N-(2-Aminoethyl)maleimide hydrochloride can be synthesized from tert-butyl 2-(2,5-dioxo-

2,5-dihydro-1H-pyrrol-1-yl)ethylcarbamate. T[11]he synthesis involves the deprotection of the

Boc-protected amine using an acid, such as trifluoroacetic acid or hydrochloric acid, to yield the

final hydrochloride salt.

[12]### 5. Safety and Handling

N-(2-Aminoethyl)maleimide hydrochloride is classified as a hazardous substance.

Hazards: Causes skin irritation (H315) and serious eye irritation (H319). *[5][7][8]

Precautions: Wear protective gloves, eye protection, and face protection during handling.

W[5]ash skin thoroughly after handling. *[5][8] First Aid: In case of skin contact, wash with

plenty of water. I[5]f eye irritation persists, seek medical attention. *[5] Storage: Keep the
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container tightly closed and store in a cool, shaded area under an inert gas, protected from

moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-(2-Aminoethyl)maleimide Hydrochloride Heterobifunctional Crosslinker - Creative
Biolabs [creative-biolabs.com]

2. CAS 134272-64-3: 2-MALEIMIDOETHYLAMINE HCL | CymitQuimica [cymitquimica.com]

3. chemimpex.com [chemimpex.com]

4. <i>N</i>-(2-Aminoethyl)maleimide Hydrochloride , >93.0%(HPLC) , 134272-64-3 -
CookeChem [cookechem.com]

5. tcichemicals.com [tcichemicals.com]

6. medchemexpress.com [medchemexpress.com]

7. N-(2-Aminoethyl)maleimide HCl | Inorganic Salts | Ambeed.com [ambeed.com]

8. N-(2-Aminoethyl)maleimide Hydrochloride 134272-64-3 | TCI (Shanghai) Development
Co., Ltd. [tcichemicals.com]

9. Evidence of Isomerization in the Michael-Type Thiol-Maleimide Addition: Click Reaction
between L-Cysteine and 6-Maleimidehexanoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

10. vectorlabs.com [vectorlabs.com]

11. 1-(2-Aminoethyl)maleimide hydrochloride [chemicalbook.com]

12. rsc.org [rsc.org]

To cite this document: BenchChem. [N-(2-Aminoethyl)maleimide hydrochloride chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166438#n-2-aminoethyl-maleimide-hydrochloride-
chemical-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b166438?utm_src=pdf-custom-synthesis
https://www.creative-biolabs.com/bioconjugation/n-2-aminoethyl-maleimide-hydrochloride-90.htm
https://www.creative-biolabs.com/bioconjugation/n-2-aminoethyl-maleimide-hydrochloride-90.htm
https://cymitquimica.com/cas/134272-64-3/
https://www.chemimpex.com/products/39677
https://www.cookechem.com/Detail/A6298212.htm
https://www.cookechem.com/Detail/A6298212.htm
https://www.tcichemicals.com/BE/en/sds/A2436_EU_6N.pdf
https://www.medchemexpress.com/n-2-aminoethyl-maleimide-hydrochloride.html
https://www.ambeed.com/products/n-(2-aminoethyl)maleimide-hcl.html
https://www.tcichemicals.com/HK/en/p/A2436
https://www.tcichemicals.com/HK/en/p/A2436
https://pmc.ncbi.nlm.nih.gov/articles/PMC9415311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9415311/
https://vectorlabs.com/maleimide-reaction-chemistry/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33150914.htm
https://www.rsc.org/suppdata/d0/ra/d0ra00927j/d0ra00927j1.pdf
https://www.benchchem.com/product/b166438#n-2-aminoethyl-maleimide-hydrochloride-chemical-properties
https://www.benchchem.com/product/b166438#n-2-aminoethyl-maleimide-hydrochloride-chemical-properties
https://www.benchchem.com/product/b166438#n-2-aminoethyl-maleimide-hydrochloride-chemical-properties
https://www.benchchem.com/product/b166438#n-2-aminoethyl-maleimide-hydrochloride-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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